Cas no 1824063-92-4 ((1-(Piperidin-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride)

(1-(Piperidin-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride structure
1824063-92-4 structure
Product Name:(1-(Piperidin-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride
CAS No:1824063-92-4
Molecular Formula:C9H17ClN4O
Molecular Weight:232.710480451584
MDL:MFCD28125892
CID:5046480
PubChem ID:86262253

(1-(Piperidin-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride Properties

Names and Identifiers

    • (1-(piperidin-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride
    • [1-(piperidin-2-ylmethyl)triazol-4-yl]methanol;hydrochloride
    • MDL: MFCD28125892
    • InChIKey: MMWBFAIJBSXNNU-UHFFFAOYSA-N
    • Inchi: 1S/C9H16N4O.ClH/c14-7-9-6-13(12-11-9)5-8-3-1-2-4-10-8;/h6,8,10,14H,1-5,7H2;1H
    • SMILES: Cl.OCC1=CN(CC2CCCCN2)N=N1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 3
  • Heavy Atom Count: 15
  • Complexity: 178
  • Topological Polar Surface Area: 63

(1-(Piperidin-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Enamine
EN300-240658-0.05g
{1-[(piperidin-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol hydrochloride
1824063-92-4 95%
0.05g
$624.0 2024-06-19
Life Chemicals
F2167-1362-0.25g
(1-(piperidin-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride
1824063-92-4 95%+
0.25g
$492.0 2023-09-06
TRC
P138256-100mg
(1-(piperidin-2-ylmethyl)-1h-1,2,3-triazol-4-yl)methanol hydrochloride
1824063-92-4
100mg
$ 135.00 2022-06-03

(1-(Piperidin-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride Related Literature

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